Cas no 79230-20-9 (Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-)

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- structure
79230-20-9 structure
Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-
79230-20-9
C32H12BF24-
863.21
533128

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Properties

Names and Identifiers

    • Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Synthesis

Synthetic Circuit 1

1040274-18-7 1040274-18-7
79060-88-1 79060-88-1
12112-67-3 12112-67-3
79230-20-9 79230-20-9
1192772-20-5 1192772-20-5
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0.5 h, reflux
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of α,β-Unsaturated Carboxylic Acids
Li, Shen; Zhu, Shou-Fei; Zhang, Can-Ming; Song, Song; Zhou, Qi-Lin, Journal of the American Chemical Society, 2008, 130(27), 8584-8585

Synthetic Circuit 2

1040274-18-7 1040274-18-7
79060-88-1 79060-88-1
12112-67-3 12112-67-3
79230-20-9 79230-20-9
1192772-20-5 1192772-20-5
Reaction Conditions
1.1 Solvents: Dichloromethane ;  30 min, reflux
Reference
Carboxyl Group-Directed Iridium-Catalyzed Enantioselective Hydrogenation of Aliphatic γ-Ketoacids
Li, Mao-Lin; Li, Yao; Pan, Jia-Bin; Li, Yi-Hao; Song, Song ; et al, ACS Catalysis, 2020, 10(17), 10032-10039

Synthetic Circuit 3

2360873-90-9 2360873-90-9
79230-20-9 79230-20-9
6737-42-4 6737-42-4
79230-20-9 79230-20-9
2360873-94-3 2360873-94-3
2360873-92-1 2360873-92-1
85685-99-0 85685-99-0
Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Synthetic Circuit 4

2360873-90-9 2360873-90-9
79230-20-9 79230-20-9
6737-42-4 6737-42-4
79230-20-9 79230-20-9
2360873-94-3 2360873-94-3
2360873-92-1 2360873-92-1
85685-99-0 85685-99-0
Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Synthetic Circuit 5

79230-20-9 79230-20-9
53432-10-3 53432-10-3
845821-92-3 845821-92-3
79230-20-9 79230-20-9
2360873-94-3 2360873-94-3
2360873-92-1 2360873-92-1
85685-99-0 85685-99-0
Reaction Conditions
1.1 -
2.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Synthetic Circuit 6

79230-20-9 79230-20-9
53432-10-3 53432-10-3
845821-92-3 845821-92-3
79230-20-9 79230-20-9
2360873-94-3 2360873-94-3
2360873-92-1 2360873-92-1
85685-99-0 85685-99-0
Reaction Conditions
1.1 -
2.1 Solvents: Toluene ;  24 h, 100 °C
Reference
Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex
Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Raw materials

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Preparation Products

Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]- Related Literature

79230-20-9 (Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-) Related Products

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